1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine

• IUPAC Name: 1-[4-(1-adamantyl)piperazin-1-yl]-2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)ethanone
• InChI: InChI=1S/C20H28BrN5O3/c1-13-18(21)19(26(28)29)22-25(13)12-17(27)23-2-4-24(5-3-23)20-9-14-6-15(10-20)8-16(7-14)11-20/h14-16H,2-12H2,1H3
• InChI Key: MGXIPEDNGLURJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)N2CCN(CC2)C34CC5CC(C3)CC(C5)C4)[N+](=O)[O-])Br
• Molecular Formula: C20H28BrN5O3
• Molecular Weight: 466.4 g/mol

Description

1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine, also known as BRD3308, is a chemical compound that has been synthesized and investigated for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine involves the inhibition of HDAC6 and BRD4. HDAC6 is a class IIb histone deacetylase that is involved in the regulation of microtubule dynamics and protein degradation. BRD4 is a bromodomain-containing protein that recognizes acetylated lysine residues on histones and regulates gene expression. By inhibiting the activity of HDAC6 and BRD4, 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine can modulate the expression of various genes and affect cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of HDAC6 and BRD4. 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine has also been found to inhibit the proliferation of cancer cells and reduce tumor growth in animal models. In addition, 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine has been shown to enhance the differentiation of neural stem cells into neurons and oligodendrocytes, which could have potential applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has been found to exhibit activity against various targets such as HDAC6 and BRD4, which makes it a versatile tool for studying cellular processes. However, there are also limitations to the use of 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine in lab experiments. It has been found to have low solubility in aqueous solutions, which could limit its bioavailability and efficacy. In addition, the exact mechanism of action of 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine is not fully understood, which could complicate its use in certain experiments.

Future Directions

There are several future directions for the investigation of 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine. One potential direction is the development of more potent and selective analogs of 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine that could be used as therapeutic agents for the treatment of cancer and neurodegenerative disorders. Another direction is the investigation of the mechanism of action of 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine in more detail, which could provide insights into the regulation of gene expression and chromatin remodeling. Finally, the use of 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine in combination with other drugs or therapies could be explored to enhance its efficacy and reduce potential side effects.

Scientific Research Applications

1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine has been investigated for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit activity against various targets such as histone deacetylases (HDACs) and bromodomains (BRDs), which are involved in the regulation of gene expression and chromatin remodeling. 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine has been shown to inhibit the activity of HDAC6 and BRD4, which are implicated in various diseases such as cancer and neurodegenerative disorders. Therefore, 1-(1-adamantyl)-4-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]piperazine has the potential to be developed as a therapeutic agent for the treatment of these diseases.